Cas no 389621-84-5 (4-(Morpholinocarbonyl)benzeneboronic Acid)

• Product Name: 4-(Morpholinocarbonyl)benzeneboronic Acid
• CAS No: 389621-84-5
• MF: C₁₁H₁₄BNO₄
• MW: 235.044163227081
• MDL: MFCD03411952
• CID: 303619
• PubChem ID: 2773546
• Update Time: 2025-06-08

4-(Morpholinocarbonyl)benzeneboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Morpholine-4-carbonyl)phenyl)boronic acid
• 4-(Morpholine-4-Carbonyl)Phebylboronic Acid
• 4-(4-Morpholinylcarbonyl)benzeneboronic acid
• 4-(Morpholine-4-carbonyl)phenylboronic acid
• 4-(Morpholinocarbonyl)benzeneboronic Acid
• 4-(Morpholinocarbonyl)phenyl boronic acid
• 6-CHLORO-2-METHOXY-PYRIDINE-3-CARBALDEHYDE
• Boronic acid,B-[4-(4-morpholinylcarbonyl)phenyl]-
• [4-(morpholine-4-carbonyl)phenyl]boronic acid
• 4-(Morpholin-4-ylcarbonyl)benzeneboronic acid
• BORONIC ACID, [4-(4-MORPHOLINYLCARBONYL)PHENYL]-
• AMTB271
• 4-(MORPHOLINE-4-CARBONYL)BENZENEBORONIC ACID
• 4-(4-Boronobenzoyl)mo
• KMNLIQJXZPBCDU-UHFFFAOYSA-N
• SBB098352
• MFC
• (4-(Morpholine-4-carbonyl)phenyl)boronicacid
• SCHEMBL109091
• FT-0644569
• 4-(morpholine-4-carbonyl)phenylboronic acid, AldrichCPR
• 389621-84-5
• A824353
• CS-0170920
• 4-[(MORPHOLIN-4-YL)CARBONYL]BENZENEBORONIC ACID
• AB14322
• AS-2463
• J-513782
• MFCD03411952
• AB1076
• [4-(4-morpholinylcarbonyl)phenyl]boronic acid
• NCGC00249543-01
• AM86930
• NCGC00249543-02
• DTXSID50378544
• 4-Morpholine-4-carbonylphenylboronic acid
• AKOS015855865
• DB-049355

• MDL： MFCD03411952
• Inchi： 1S/C11H14BNO4/c14-11(13-5-7-17-8-6-13)9-1-3-10(4-2-9)12(15)16/h1-4,15-16H,5-8H2
• InChI Key： KMNLIQJXZPBCDU-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(B(O)O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 235.10200
• Monoisotopic Mass: 235.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 126-132°C
• Boiling Point: 481.6±55.0 °C at 760 mmHg
• Flash Point: 245.1±31.5 °C
• Refractive Index: 1.582
• PSA: 70.00000
• LogP: -1.22330
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(Morpholinocarbonyl)benzeneboronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 4-(Morpholinocarbonyl)benzeneboronic Acid

4-(Morpholinocarbonyl)benzeneboronic Acid (CAS No. 389621-84-5): A Versatile Compound in Modern Pharmaceutical Research

4-(Morpholinocarbonyl)benzeneboronic Acid (CAS No. 389621-84-5) is a multifaceted compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound is a derivative of benzeneboronic acid, featuring a morpholinocarbonyl group attached to the benzene ring. Its versatility and reactivity make it an attractive candidate for various synthetic pathways and drug development processes.

The chemical structure of 4-(Morpholinocarbonyl)benzeneboronic Acid consists of a benzene ring with a boronic acid functional group at the para position and a morpholinocarbonyl group attached to the same ring. The boronic acid moiety is known for its ability to form stable complexes with various functional groups, making it useful in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. The morpholinocarbonyl group, on the other hand, imparts additional functionality and reactivity, enhancing the compound's potential in drug design and development.

Recent studies have highlighted the significance of 4-(Morpholinocarbonyl)benzeneboronic Acid in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers utilized the unique reactivity of the boronic acid group to introduce various substituents, resulting in compounds with enhanced biological activity and improved pharmacokinetic properties.

In another notable application, 4-(Morpholinocarbonyl)benzeneboronic Acid has been employed in the development of targeted drug delivery systems. The boronic acid group can form reversible covalent bonds with specific biomolecules, allowing for precise targeting and controlled release of therapeutic agents. This approach has shown promise in treating various diseases, including cancer and neurodegenerative disorders, where targeted delivery can significantly improve treatment outcomes and reduce side effects.

The versatility of 4-(Morpholinocarbonyl)benzeneboronic Acid extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential in materials science and catalysis. For example, researchers at the University of California, Berkeley, have utilized this compound as a ligand in palladium-catalyzed reactions, demonstrating its ability to enhance catalytic efficiency and selectivity. This finding opens up new possibilities for the development of more sustainable and efficient catalytic processes in industrial settings.

In addition to its synthetic applications, 4-(Morpholinocarbonyl)benzeneboronic Acid has been studied for its biological properties. Preliminary investigations have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, these findings suggest that 4-(Morpholinocarbonyl)benzeneboronic Acid could be a valuable lead compound for drug discovery efforts targeting metabolic disorders.

The safety profile of 4-(Morpholinocarbonyl)benzeneboronic Acid is another important consideration in its use for pharmaceutical applications. Extensive toxicity studies have been conducted to ensure that this compound meets regulatory standards for safety and efficacy. Results from these studies indicate that 4-(Morpholinocarbonyl)benzeneboronic Acid exhibits low toxicity at relevant concentrations, making it suitable for use in various pharmaceutical formulations.

In conclusion, 4-(Morpholinocarbonyl)benzeneboronic Acid (CAS No. 389621-84-5) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and reactivity make it an attractive candidate for various synthetic pathways, drug design, targeted delivery systems, and catalytic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and medicine.